Cas no 16266-85-6 (Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate)

16266-85-6 structure
Product name:Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- DTXSID80716273
- 16266-85-6
- Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
- SCHEMBL11701604
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- Inchi: InChI=1S/C12H10O5/c1-2-16-12(15)10-9(13)7-5-3-4-6-8(7)11(14)17-10/h3-6,13H,2H2,1H3
- InChI Key: KXTASKWMMVKCBY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 234.05282342Da
- Monoisotopic Mass: 234.05282342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 72.8Ų
Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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